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Scutebarbatine A Scutebarbatine A
Brand Name: Vulcanchem
CAS No.: 176520-13-1
VCID: VC0240435
InChI: InChI=1S/C32H34N2O7/c1-20-8-5-11-24-30(2,13-12-21-16-25(35)39-19-21)32(4,38)27(41-29(37)23-10-7-15-34-18-23)26(31(20,24)3)40-28(36)22-9-6-14-33-17-22/h6-10,12-18,24,26-27,38H,5,11,19H2,1-4H3/b13-12+/t24-,26+,27+,30-,31+,32+/m1/s1
SMILES: CC1=CCCC2C1(C(C(C(C2(C)C=CC3=CC(=O)OC3)(C)O)OC(=O)C4=CN=CC=C4)OC(=O)C5=CN=CC=C5)C
Molecular Formula: C32H34N2O7
Molecular Weight: 0

Scutebarbatine A

CAS No.: 176520-13-1

Main Products

VCID: VC0240435

Molecular Formula: C32H34N2O7

Molecular Weight: 0

Scutebarbatine A - 176520-13-1

CAS No. 176520-13-1
Product Name Scutebarbatine A
Molecular Formula C32H34N2O7
Molecular Weight 0
IUPAC Name [(1R,2S,3R,4R,4aS,8aR)-3-hydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-2-(pyridine-3-carbonyloxy)-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
Standard InChI InChI=1S/C32H34N2O7/c1-20-8-5-11-24-30(2,13-12-21-16-25(35)39-19-21)32(4,38)27(41-29(37)23-10-7-15-34-18-23)26(31(20,24)3)40-28(36)22-9-6-14-33-17-22/h6-10,12-18,24,26-27,38H,5,11,19H2,1-4H3/b13-12+/t24-,26+,27+,30-,31+,32+/m1/s1
SMILES CC1=CCCC2C1(C(C(C(C2(C)C=CC3=CC(=O)OC3)(C)O)OC(=O)C4=CN=CC=C4)OC(=O)C5=CN=CC=C5)C
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Synonyms Scutebarbatine A
PubChem Compound 45110781
Last Modified Nov 17 2021
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